Europium(III) chloride hexahydrate

• IUPAC Name: trichloroeuropium;hexahydrate
• InChI: InChI=1S/3ClH.Eu.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
• InChI Key: AWDWVTKHJOZOBQ-UHFFFAOYSA-K
• Canonical SMILES: O.O.O.O.O.O.Cl[Eu](Cl)Cl
• Molecular Formula: Cl3EuH12O6
• DSSTOX Substance ID: DTXSID6051695
• Molecular Weight: 366.41 g/mol
• CAS No.: 13759-92-7

Description

Europium(III) chloride hexahydrate is an inorganic compound with the chemical formula EuCl₃·6H₂O. It is a white crystalline solid that is highly hygroscopic, meaning it readily absorbs moisture from the air. This compound is commonly used in research and various industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Europium(III) chloride hexahydrate can be synthesized by treating europium(III) oxide (Eu₂O₃) with hydrochloric acid (HCl). The reaction produces hydrated europium chloride (EuCl₃·6H₂O). This process involves dissolving europium(III) oxide in aqueous hydrochloric acid, followed by crystallization to obtain the hexahydrate form .

Industrial Production Methods

In industrial settings, this compound is often prepared using the “ammonium chloride route.” This method involves heating europium(III) oxide or hydrated europium chloride with ammonium chloride (NH₄Cl) at around 230°C. The reaction produces ammonium pentachloroeuropate, which decomposes thermally to yield anhydrous europium(III) chloride .

Chemical Reactions Analysis

Types of Reactions

Europium(III) chloride hexahydrate undergoes various chemical reactions, including:

Reduction: It can be reduced to europium(II) chloride (EuCl₂) using hydrogen gas with heating.

Substitution: It reacts with lithium bis(trimethylsilyl)amide (LiN(SiMe₃)₂) in tetrahydrofuran (THF) to form europium bis(trimethylsilyl)amide (Eu(N(SiMe₃)₂)₃) and lithium chloride (LiCl).

Common Reagents and Conditions

Hydrogen gas: Used for reduction reactions.

Lithium bis(trimethylsilyl)amide: Used for substitution reactions in THF.

Major Products Formed

Europium(II) chloride (EuCl₂): Formed by reduction.

Europium bis(trimethylsilyl)amide (Eu(N(SiMe₃)₂)₃): Formed by substitution.

Scientific Research Applications

Europium(III) chloride hexahydrate has a wide range of scientific research applications, including:

Luminescent Materials: It is used as a precursor for synthesizing luminescent europium complexes, which are employed in optoelectronic devices and display technologies.

Catalysis: It serves as a catalyst in organic synthesis, particularly in reactions involving carbon-carbon bond formation.

Biological Studies: this compound is used in biological assays and imaging due to its luminescent properties.

Material Science: It is utilized in the preparation of lanthanide-containing polystyrene beads for mass cytometry calibration and internal standards.

Mechanism of Action

The mechanism of action of europium(III) chloride hexahydrate primarily involves its ability to form coordination complexes with various ligands. These complexes exhibit unique luminescent properties due to the transfer of energy from the ligands to the europium ion through the “antenna effect.” This energy transfer results in the emission of light, making europium complexes valuable in luminescent applications .

Comparison with Similar Compounds

Similar Compounds

• Samarium(III) chloride hexahydrate (SmCl₃·6H₂O)
• Gadolinium(III) chloride hexahydrate (GdCl₃·6H₂O)
• Terbium(III) chloride hexahydrate (TbCl₃·6H₂O)

Uniqueness

Europium(III) chloride hexahydrate is unique due to its strong luminescent properties, which are more pronounced compared to other lanthanide chlorides. This makes it particularly valuable in applications requiring high luminescence, such as display technologies and biological imaging .

Customer Q & A

Q1: How can the thermal decomposition of europium trichloride hexahydrate be monitored?

A1: The thermal decomposition of europium trichloride hexahydrate can be effectively monitored using a combination of spectroscopic techniques. These include ultraviolet–visible (UV-vis) diffuse reflection spectroscopy [, ] and luminescence spectroscopy []. These methods provide complementary information about the decomposition process. UV Vis diffuse reflection spectroscopy highlights structural and environmental changes around the europium ion [], while luminescence spectroscopy is sensitive to changes in the coordination environment of the Eu3+ ion []. Both techniques have successfully identified intermediate hydrated forms of europium trichloride, such as the penta-, tetra-, tri-, di-, and monohydrates, during the decomposition process [, , ].

Q2: What is the crystal structure of europium trichloride hexahydrate?

A2: Europium trichloride hexahydrate crystallizes in the monoclinic system with the space group P2/n []. The europium ion in the structure is coordinated to eight oxygen atoms, forming a square-antiprismatic geometry []. Two chlorine atoms occupy opposite faces of the square antiprism, adopting a cis configuration []. The Eu-O bond distances vary from 2.401(6) to 2.431(5) Å, while the Eu-Cl distance is 2.774(2) Å [].

Q3: What are the potential applications of europium trichloride hexahydrate in latent fingerprint detection?

A3: Europium trichloride hexahydrate plays a crucial role in enhancing latent fingerprint detection by forming luminescent complexes with the reaction products of ninhydrin and amino acids found in fingerprints []. This complex exhibits strong Eu3+ luminescence at 615 nm when excited with near-ultraviolet (UV) light, enabling the visualization of fingerprints on challenging surfaces []. The use of benzo(f)ninhydrin further enhances the luminescence intensity compared to ninhydrin, improving the sensitivity of fingerprint detection [].

Q4: What are the known toxicological effects of europium trichloride hexahydrate on aquatic organisms?

A4: Studies using zebrafish embryos as a model organism have shown that europium trichloride hexahydrate can negatively impact embryonic development in a dose-dependent manner []. Exposure to europium chloride hexahydrate resulted in increased mortality, delayed hatching, reduced body length, and decreased heart rate in zebrafish embryos []. These findings suggest that europium chloride hexahydrate can disrupt cardiac development, potentially by interfering with heart muscle function [].